Cas no 622363-49-9 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate)

• Product Name: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate
• CAS No: 622363-49-9
• MF: C₂₂H₁₆O₄S
• MW: 376.425045013428
• CID: 5417677
• Update Time: 2025-10-31

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate
• Benzoic acid, 4-methyl-, 2,3-dihydro-2-[(3-methyl-2-thienyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate

• Inchi： 1S/C22H16O4S/c1-13-3-5-15(6-4-13)22(24)25-16-7-8-17-18(11-16)26-19(21(17)23)12-20-14(2)9-10-27-20/h3-12H,1-2H3
• InChI Key： APPSQMNEXOPYLF-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3SC=CC=3C)C(=O)C2=CC=1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate

Research Brief on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate (CAS: 622363-49-9)

In recent years, the compound (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate (CAS: 622363-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in anti-inflammatory and anticancer research. The following brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research status.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 622363-49-9. Researchers have employed a combination of in vitro and in vivo models to investigate its pharmacological properties. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the anticancer properties of 622363-49-9 have revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, a characteristic highly sought after in anticancer drug development. The compound's mechanism of action appears to involve the modulation of reactive oxygen species (ROS) levels and the activation of caspase-dependent apoptotic pathways.

From a chemical perspective, the structural optimization of 622363-49-9 has been a key area of research. Several derivatives have been synthesized to enhance its bioavailability and therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these modifications. Recent advancements in crystallography have also provided detailed insights into the compound's binding interactions with target proteins, facilitating the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of 622363-49-9. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity profiles require further investigation. Ongoing preclinical studies aim to address these gaps, with particular emphasis on optimizing dosage regimens and delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound towards clinical trials.

In conclusion, (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate represents a promising candidate for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer properties, coupled with its unique chemical structure, make it a valuable subject for continued research. Future studies should focus on overcoming current limitations and exploring its full therapeutic potential in diverse disease models.